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Compound of Interest

Compound Name: beta-Amino isobutyrate

Cat. No.: B1238586 Get Quote

Essential Safety and Handling Guide for β-
Aminoisobutyric Acid
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling β-Aminoisobutyric acid (BAIBA) in a laboratory setting. It is intended

for researchers, scientists, and drug development professionals to ensure safe handling and

minimize risks.

Chemical and Physical Properties
β-Aminoisobutyric acid is a non-protein amino acid that exists as a white solid.[1]

Understanding its properties is the first step toward safe handling.
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Property Value

Molecular Formula C4H9NO2

Molecular Weight 103.12 g/mol

Appearance White powder or crystalline solid

Melting Point 117 - 121 °C / 242.6 - 249.8 °F

Primary Hazards Causes serious eye irritation (Category 2A)

Incompatibilities
Strong oxidizing agents, acids, acid anhydrides,

acid chlorides

Source: PubChem[1], Sigma-Aldrich, Fisher Scientific[2]

Personal Protective Equipment (PPE)
The primary hazard associated with β-Aminoisobutyric acid is serious eye irritation. Therefore,

appropriate PPE is crucial to prevent exposure.

Recommended PPE for Handling β-Aminoisobutyric
Acid:

Eye and Face Protection: Always wear chemical safety goggles or a face shield. Standard

safety glasses may not provide adequate protection from dust particles.

Skin Protection:

Gloves: Wear appropriate protective gloves to prevent skin contact.

Lab Coat/Protective Clothing: A standard lab coat or other protective clothing is

recommended to prevent skin exposure.[3]

Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection is not typically required. However, if dust is generated, a P2 or N95 respirator

should be used to avoid inhalation.[4]
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PPE Selection Workflow
The following diagram outlines the decision-making process for selecting the appropriate PPE

when handling β-Aminoisobutyric acid.
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PPE Selection for β-Aminoisobutyric Acid

Start: Handling
β-Aminoisobutyric acid

Is there a risk of
dust generation?

Wear P2/N95 Respirator

Yes

Wear Chemical Safety Goggles/
Face Shield

No

Wear Protective Gloves

Wear Lab Coat/
Protective Clothing

Proceed with Handling
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Safe Handling and Disposal Workflow for β-Aminoisobutyric Acid

Preparation

Handling

Disposal & Cleanup

1. Prepare well-ventilated
work area

2. Ensure access to
eyewash/shower

3. Don appropriate PPE

4. Handle chemical carefully
to avoid dust

Spill?

5a. Clean spill following
procedure

Yes

6. Complete experimental work

No

7. Collect all waste in
labeled container

8. Dispose of waste per
institutional guidelines

9. Clean work area

10. Doff PPE
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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